Butyl 4-chloro-4-[(E)-(2-methylbutan-2-yl)diazenyl]pentanoate

• CAS No.: 55296-29-2
• Molecular Formula: C14H27ClN2O2
• Molecular Weight: 290.83 g/mol
• IUPAC Name: butyl 4-chloro-4-(2-methylbutan-2-yldiazenyl)pentanoate
• InChI: InChI=1S/C14H27ClN2O2/c1-6-8-11-19-12(18)9-10-14(5,15)17-16-13(3,4)7-2/h6-11H2,1-5H3
• InChI Key: OEABHORWJHJALH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CCC(C)(N=NC(C)(C)CC)Cl

Description

Butyl 4-chloro-4-[(E)-(2-methylbutan-2-yl)diazenyl]pentanoate is a useful research compound. Its molecular formula is C14H27ClN2O2 and its molecular weight is 290.83 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 90 grams (0.316 moles) of butyl levulinate t-amylhydrazone in 150 mls. of petane in a 500 ml. round bottom flask was passed 10.9 grams (.154 moles) of chlorine holding the temperature at -20°C with a dry ice- isopropanol bath. The chlorine was added over 30 minutes and then the reaction was stirred an additional 15 minutes at -20°C and filtered. The filtrate was dried and the pentane evaporated leaving 46.6 grams of crude butyl 4-t-amylazo-4-chlorovalerate.